5-(1-aminoethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride

• IUPAC Name: 5-(1-aminoethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride
• InChI: InChI=1S/C4H8N4O.ClH/c1-2(5)3-6-4(9)8-7-3;/h2H,5H2,1H3,(H2,6,7,8,9);1H
• InChI Key: ZVVOUVDOOFJJBH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=O)NN1)N.Cl
• Molecular Formula: C4H9ClN4O
• Molecular Weight: 164.59 g/mol

Description

The compound with the identifier “5-(1-aminoethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride” is a chemical substance listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 5-(1-aminoethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride involves specific synthetic routes and reaction conditions. These methods typically include the use of various reagents and catalysts to achieve the desired chemical structure. The exact synthetic route can vary depending on the desired purity and yield of the compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactions using specialized equipment. This process often includes steps such as purification and quality control to ensure the final product meets the required standards.

Chemical Reactions Analysis

Types of Reactions

5-(1-aminoethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and an increase in oxidation state.

Reduction: This reaction involves the gain of electrons and a decrease in oxidation state.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

The common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and various solvents. The specific conditions, such as temperature and pressure, can significantly affect the outcome of the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce different products compared to reduction or substitution reactions.

Scientific Research Applications

5-(1-aminoethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It plays a role in biological studies, particularly in understanding cellular processes and interactions.

Medicine: It has potential therapeutic applications, including drug development and disease treatment.

Industry: It is used in the production of various industrial products, including chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(1-aminoethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride involves its interaction with specific molecular targets and pathways. This compound can bind to certain proteins or enzymes, affecting their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.